Cas no 52616-82-7 (L-Tyrosine, O-(1,1-dimethylethyl)-, methyl ester)

• Product Name: L-Tyrosine, O-(1,1-dimethylethyl)-, methyl ester
• CAS No: 52616-82-7
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 359245
• PubChem ID: 6452452
• Update Time: 2023-10-31

L-Tyrosine, O-(1,1-dimethylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine, O-(1,1-dimethylethyl)-, methyl ester
• 2(s)-amino-3-(4-tert-butoxy-phenyl)-propionic acid methyl ester
• AKOS028112418
• AORVWDJGVFCGOW-LBPRGKRZSA-N
• methyl (2S)-2-amino-3-[4-(tert-butoxy)phenyl]propanoate
• methyl (2S)-2-amino-3-[4-[(2-methylpropan-2-yl)oxy]phenyl]propanoate
• 52616-82-7
• O-(1,1-Dimethylethyl)-L-tyrosine methyl ester
• SCHEMBL2058886
• EN300-7536200

• Inchi： 1S/C14H21NO3/c1-14(2,3)18-11-7-5-10(6-8-11)9-12(15)13(16)17-4/h5-8,12H,9,15H2,1-4H3/t12-/m0/s1
• InChI Key： AORVWDJGVFCGOW-LBPRGKRZSA-N
• SMILES： O(C1C=CC(=CC=1)C[C@@H](C(=O)OC)N)C(C)(C)C

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.6Ų